Cas no 132461-40-6 (3,4-Dimethyl-2-nitro-3H-imidazo4,5-fquinoline)

• Product Name: 3,4-Dimethyl-2-nitro-3H-imidazo4,5-fquinoline
• CAS No: 132461-40-6
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 229856
• PubChem ID: 125543
• Update Time: 2025-05-17

3,4-Dimethyl-2-nitro-3H-imidazo4,5-fquinoline Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoline,3,4-dimethyl-2-nitro-
• 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline
• 2-Nitro-3,4-dimethylimidazo(4,5-f)quinoline
• 2-Nitro-3,4-dimethylimidazo[4,5-f]quinoline
• 3,4-Dimethyl-2-nitro-3H-imidazo(4,5-f)quinoline
• 3,4-Dimethyl-2-nitroimidazo-(4,5-f)quinoline
• 3H-Imidazo(4,5-f)quinoline, 3,4-dimethyl-2-nitro-
• AC1L2OQW
• ACMC-20e1xe
• CTK4B7931
• 3H-Imidazo[4,5-f]quinoline, 3,4-dimethyl-2-nitro-
• J-006178
• FT-0667489
• 132461-40-6
• 3,4-dimethyl-2-nitroimidazo[4,5-f]quinoline
• DTXSID10157594
• AKOS025394309
• NO2-MeIQ
• DTXCID5080085
• DB-304115
• 3,4-Dimethyl-2-nitro-3H-imidazo4,5-fquinoline

• Inchi： 1S/C12H10N4O2/c1-7-6-9-8(4-3-5-13-9)10-11(7)15(2)12(14-10)16(17)18/h3-6H,1-2H3
• InChI Key： XJRHRJQXADPVJG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC2C3C=CC=NC=3C=C(C)C=2N1C)=O

Computed Properties

• Exact Mass: 242.08000
• Monoisotopic Mass: 242.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.5A^2

Experimental Properties

• Density: 1.47
• Melting Point: 233-234°C
• Boiling Point: 502.7°Cat760mmHg
• Flash Point: 257.8°C
• Refractive Index: 1.73
• PSA: 76.53000
• LogP: 2.86130

Additional information on 3,4-Dimethyl-2-nitro-3H-imidazo4,5-fquinoline

Introduction to 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline (CAS No. 132461-40-6)

3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline, with the CAS number 132461-40-6, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including antiviral, anticancer, and immunomodulatory properties. The unique structural features of 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline make it a promising candidate for various therapeutic applications.

The chemical structure of 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline consists of a fused ring system with an imidazole and quinoline moiety. The presence of the nitro group and methyl substituents imparts specific electronic and steric properties that contribute to its biological activity. Recent studies have focused on elucidating the mechanisms by which this compound exerts its effects, providing valuable insights into its potential therapeutic uses.

In the realm of antiviral research, 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline has shown promise as a potent inhibitor of viral replication. Studies have demonstrated its ability to interfere with key viral enzymes and pathways, thereby reducing viral load and preventing the spread of infection. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline exhibited significant antiviral activity against a range of RNA viruses, including influenza and coronaviruses.

Beyond its antiviral properties, 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. A notable study published in Cancer Research highlighted the ability of 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This finding suggests that 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline could be a valuable addition to the arsenal of anticancer agents.

In addition to its direct effects on cancer cells, 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline has also been explored for its immunomodulatory properties. Research has shown that this compound can modulate the immune response by enhancing the activation and function of immune cells such as natural killer (NK) cells and T lymphocytes. This immunomodulatory activity could be beneficial in treating various immune-related disorders and enhancing the efficacy of cancer immunotherapies.

The pharmacokinetic profile of 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline is another important aspect that has been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, studies have shown that 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline has low toxicity at therapeutic doses, which is a crucial factor for its clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline in humans. Early-phase trials have shown promising results in terms of safety and tolerability. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or drug interactions. The ongoing clinical development of this compound underscores its potential as a novel therapeutic agent for various diseases.

In conclusion, 3,4-Dimethyl-2-nitro-3H-imidazo[4,5-f]quinoline (CAS No. 132461-40-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.